Cas no 7782-79-8 (Azoimide)

• Product Name: Azoimide
• CAS No: 7782-79-8
• MF: HN₃
• MW: 43.0280387401581
• CID: 563944
• Update Time: 2023-11-22

Azoimide Chemical and Physical Properties

Names and Identifiers

• Hydrazoic acid
• Azoimide
• Diazoimide
• HN3
• Hydronitric acid
• Stickstoffwasserstoffsaeure
• Triazoic acid

Computed Properties

• Exact Mass: 43.01713
• Monoisotopic Mass: 43.017
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 3
• Rotatable Bond Count: 0
• Complexity: 23
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Surface Charge: 0
• Tautomer Count: nothing
• XLogP3: 1.7
• Topological Polar Surface Area: 25.8A^2

Experimental Properties

• Color/Form: Colorless, transparent and easy to flow liquid.
• Density: 1.092
• Melting Point: -80°
• Boiling Point: bp 37°
• Stability/Shelf Life: Unstable. Violently explosive in the concentrated or pure states. Readily forms explosive compounds with heavy metals. This is a dangerous and hard to handle substance which must not be prepared or handled by non-experts.
• PSA: 60.25
• LogP: 0.42796
• pka: 4.72(at 25℃)

Azoimide Security Information

• Hazardous Material transportation number：0473
• HazardClass：1.1A
• Toxicity：LD50 in mice (mg/kg): 21.5 i.p. (Graham)
• Storage Condition：Handle with care,Warehouse ventilation\Keep away from open flames\high temperature\sunshine,WithOxidizing agent\Combustibles,Food raw materials are stored separately